Cas no 1804881-22-8 (3'-Chloro-2'-fluoro-4'-methylacetophenone)

• Product Name: 3'-Chloro-2'-fluoro-4'-methylacetophenone
• CAS No: 1804881-22-8
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5002251
• Update Time: 2025-06-10

3'-Chloro-2'-fluoro-4'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-fluoro-4'-methylacetophenone

• Inchi： 1S/C9H8ClFO/c1-5-3-4-7(6(2)12)9(11)8(5)10/h3-4H,1-2H3
• InChI Key： FXTIUYVFAXQCDO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(C)=O)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-2'-fluoro-4'-methylacetophenone

Professional Introduction to Compound with CAS No. 1804881-22-8 and Product Name: 3'-Chloro-2'-fluoro-4'-methylacetophenone

3'-Chloro-2'-fluoro-4'-methylacetophenone, identified by its CAS number 1804881-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of acetophenone derivatives, which are widely recognized for their versatile applications in the synthesis of various biologically active molecules. The structural features of this compound, particularly the presence of both chloro and fluoro substituents, make it a valuable intermediate in the development of novel therapeutic agents.

The significance of 3'-Chloro-2'-fluoro-4'-methylacetophenone lies in its potential utility as a building block for more complex molecules. In recent years, there has been a growing interest in the design and synthesis of small-molecule drugs that incorporate halogenated aromatic systems. These systems are favored due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and facilitate diverse chemical modifications. The chloro and fluoro groups in 3'-Chloro-2'-fluoro-4'-methylacetophenone provide excellent handles for further functionalization, making it an attractive candidate for medicinal chemists.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated compounds in pharmaceutical development. Fluorine atoms can significantly influence the pharmacokinetic properties of a drug, including its bioavailability, metabolic clearance, and distribution within the body. The incorporation of fluorine into therapeutic molecules often leads to improved efficacy and reduced side effects. For instance, fluorinated analogs of existing drugs have been shown to exhibit enhanced binding to target enzymes and receptors, leading to more potent therapeutic effects. The presence of a fluoro group in 3'-Chloro-2'-fluoro-4'-methylacetophenone suggests that it may be a key intermediate in the synthesis of such fluorinated drug candidates.

The chloro substituent in 3'-Chloro-2'-fluoro-4'-methylacetophenone also plays a crucial role in its chemical reactivity. Chlorine atoms are known to be excellent leaving groups in nucleophilic substitution reactions, which allows for the introduction of various functional groups at different positions on the aromatic ring. This property makes 3'-Chloro-2'-fluoro-4'-methylacetophenone a versatile precursor for constructing more complex molecular architectures. In particular, it has been utilized in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals.

One of the most compelling applications of 3'-Chloro-2'-fluoro-4'-methylacetophenone is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted by therapeutic agents. The ability to modulate kinase activity is essential for treating a wide range of diseases, including cancer and inflammatory disorders. The structural features of 3'-Chloro-2 '-fluoro -4 '-methylacetophenone make it an ideal candidate for designing kinase inhibitors due to its capacity to interact with specific pockets on the enzyme's active site. Recent studies have demonstrated that halogenated acetophenones can effectively disrupt kinase function by binding to key residues and inhibiting their catalytic activity.

Another area where 3 '-Chloro -2 '-fluoro -4 '-methylacetophenone has shown promise is in the synthesis of antiviral agents. Viruses rely on host cellular machinery to replicate, and targeting viral enzymes with small-molecule inhibitors can effectively prevent infection. The halogenated aromatic system present in 3 '-Chloro -2 '-fluoro -4 '-methylacetophenone provides a scaffold that can be modified to develop antiviral compounds with high selectivity and potency. For example, researchers have utilized derivatives of this compound to inhibit viral proteases and polymerases, thereby blocking viral replication cycles.

The chemical synthesis of 3 '-Chloro -2 '-fluoro -4 '-methylacetophenone involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by halogenation at specific positions on the aromatic ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high efficiency. The ability to synthesize this compound reliably is crucial for its widespread application in pharmaceutical research.

In conclusion, 3 '-Chloro -2 '-fluoro -4 '-methylacetophenone (CAS No. 1804881-22-8) is a highly valuable intermediate in medicinal chemistry due to its structural versatility and potential applications in drug development. Its halogenated aromatic system provides excellent opportunities for further functionalization, making it an indispensable tool for synthetic chemists working on novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like 3 '-Chloro -2 '-fluoro -4 '-methylacetophenone will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.